N-(4-(3-((3-acetylphenyl)amino)-3-oxopropyl)thiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-[4-[3-(3-acetylanilino)-3-oxopropyl]-1,3-thiazol-2-yl]-2-oxo-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C20H18N4O4S/c1-12(25)13-4-2-5-14(10-13)22-17(26)8-7-15-11-29-20(23-15)24-19(28)16-6-3-9-21-18(16)27/h2-6,9-11H,7-8H2,1H3,(H,21,27)(H,22,26)(H,23,24,28)
• InChI Key: ODXQSMIZOYNQPY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)CCC2=CSC(=N2)NC(=O)C3=CC=CNC3=O
• Molecular Formula: C20H18N4O4S
• Molecular Weight: 410.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups and heterocyclic rings, including a thiazole ring and a dihydropyridine ring. Thiazoles are a type of heterocyclic compound that contain a five-membered C3NS ring. They are known for their broad range of chemical and biological properties. Dihydropyridines are a class of compounds that contain a nitrogen-containing six-membered ring and are often used in medicine.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the thiazole and dihydropyridine rings, along with other functional groups. Thiazoles have a five-membered ring with three carbon atoms, one nitrogen atom, and one sulfur atom. Dihydropyridines have a six-membered ring with four carbon atoms and two nitrogen atoms.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, thiazole and dihydropyridine derivatives are known to participate in a variety of chemical reactions. These can include reactions with various electrophiles and nucleophiles, as well as redox reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and heterocyclic rings. For example, thiazoles are generally soluble in polar solvents due to the presence of nitrogen and sulfur atoms. Dihydropyridines are often crystalline solids.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological activity. Thiazole derivatives are known to exhibit a wide range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, and antidiabetic activities. Dihydropyridines are often used as calcium channel blockers in the treatment of hypertension.

Future Directions

Future research could involve synthesizing this compound and studying its biological activity. Given the known activities of thiazole and dihydropyridine derivatives, it could potentially have interesting pharmacological properties. Additionally, new synthetic routes could be explored to improve the efficiency and sustainability of its synthesis.